Cas no 2165729-50-8 (1-[(1R,2R)-2-Fluorocyclopentyl]piperazine)

• Product Name: 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine
• CAS No: 2165729-50-8
• MF: C₉H₁₇FN₂
• MW: 172.243085622787
• CID: 5043986
• Update Time: 2025-05-25

1-[(1R,2R)-2-Fluorocyclopentyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(1R,2R)-2-fluorocyclopentyl]piperazine
• 1-((1R,2R)-2-Fluorocyclopentyl)piperazine
• 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine

• Inchi： 1S/C9H17FN2/c10-8-2-1-3-9(8)12-6-4-11-5-7-12/h8-9,11H,1-7H2/t8-,9-/m1/s1
• InChI Key： CZJSVKSGHIHINT-RKDXNWHRSA-N
• SMILES： F[C@@H]1CCC[C@H]1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3

Additional information on 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine

Professional Introduction to 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine (CAS No. 2165729-50-8)

1-[(1R,2R)-2-Fluorocyclopentyl]piperazine, identified by its CAS number 2165729-50-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorocyclopentyl moiety and a piperazine ring suggests a high degree of molecular complexity, which can be leveraged for creating bioactive entities with specific pharmacological profiles.

The compound’s stereochemistry, particularly the (1R,2R) configuration, plays a crucial role in determining its biological activity. In recent years, there has been growing interest in the development of enantiomerically pure compounds due to their improved efficacy and reduced side effects. The synthesis of 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine involves sophisticated organic transformations that require precise control over reaction conditions to achieve the desired stereoisomer.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular modeling studies on 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine have revealed insights into its binding interactions with biological targets. These studies suggest that the compound may exhibit potent activity against certain enzymes and receptors, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, the introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability and binding affinity. The fluorocyclopentyl group in 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine is expected to contribute to these desirable properties. Additionally, the piperazine ring is a common pharmacophore found in many drugs due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine has been reported in several scientific literature. One notable approach involves the use of chiral auxiliaries or catalysts to achieve the desired stereochemical outcome. These methods highlight the importance of asymmetric synthesis in producing enantiomerically pure compounds for pharmaceutical applications.

Current research is exploring the potential of 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine as a lead compound for developing novel therapeutic agents. Preliminary studies have shown that this compound exhibits interesting biological activities in vitro. For instance, it has demonstrated interactions with targets involved in neurological disorders, suggesting its potential as a treatment for conditions such as depression or anxiety.

The development of new drug candidates is a complex process that involves multiple stages of testing and optimization. 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine is currently undergoing preclinical studies to evaluate its safety and efficacy. These studies are essential for determining whether the compound can progress to human clinical trials and ultimately become a viable therapeutic option.

The use of advanced analytical techniques has been crucial in characterizing 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information about the compound. This data is essential for understanding its behavior and optimizing its synthesis.

In conclusion, 1-[(1R,2R)-2-Fluorocyclopentyl]piperazine (CAS No. 2165729-50-8) represents an exciting area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further investigation. As research continues to evolve, this compound holds promise for contributing to the development of new treatments for various diseases.